Cas no 18820-83-2 (pyridium iodide)

Pyridium iodide is an organic iodide compound primarily used as a reagent in chemical synthesis and analytical applications. Its key advantages include its high reactivity as an iodinating agent, facilitating efficient halogenation reactions in organic chemistry. The compound exhibits good solubility in polar solvents, enhancing its utility in solution-phase reactions. Pyridium iodide is also valued for its stability under controlled conditions, ensuring consistent performance in laboratory settings. Its crystalline form allows for precise weighing and handling, making it suitable for stoichiometric applications. Additionally, it serves as a precursor in the preparation of other iodinated compounds, contributing to its versatility in synthetic chemistry workflows.

pyridium iodide structure

Product name:pyridium iodide

CAS No:18820-83-2

MF:C₅H₆N+^.I-

MW:C5H6IN

CID:865257

PubChem ID:312731

pyridium iodide Chemical and Physical Properties

Names and Identifiers

- pyridium iodide
- Pyridine hydroiodide (1:1)
- [H*py][OTs]
- 40177A
- AC1MC242
- ACMC-209ky5
- ANW-31419
- CTK1G8962
- P1627
- pyridin-1-ium iodide
- pyridine hydroiodide
- pyridine*HOTf
- pyridine*hydrogen iodide
- pyridine, hydriodide
- pyridinium iodide
- pyridinium triflate
- pyridinium trifluoromethanesulfonate
- pyridinium trifluoromethylsulfonate
- pyridinum triflate
- trifluoromethanesulfonate
- NSC223275
- pyridine;hydroiodide
- MFCD20277792
- P2672
- F87815
- 18820-83-2
- AKOS016367988
- SY237772
- NSC-223275
- Inchi： InChI=1S/C5H5N.HI/c1-2-4-6-5-3-1;/h1-5H;1H
- InChI Key： BJDYCCHRZIFCGN-UHFFFAOYSA-N
- SMILES： I.c1ccncc1

Computed Properties

Exact Mass: 206.95450g/mol
Monoisotopic Mass: 206.95450g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 30.9
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9Å²

pyridium iodide Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

pyridium iodide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1284723-5g	Pyridine Hydroiodide	18820-83-2	98%	5g	￥1147.00	2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1284723-25g	Pyridine Hydroiodide	18820-83-2	98%	25g	￥4825.00	2023-11-21
Aaron	AR00ACK1-25g	PyridiuM iodide	18820-83-2	98%	25g	$342.00	2025-02-10
1PlusChem	1P00ACBP-5g	PyridiuM iodide	18820-83-2	>98.0%(HPLC)	5g	$95.00	2024-06-17
A2B Chem LLC	AE81733-5g	PyridiuM iodide	18820-83-2	>98.0%(HPLC)	5g	$79.00	2024-04-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.	X220586A-5g	pyridium iodide	18820-83-2		5g	¥1133.0	2024-07-21
eNovation Chemicals LLC	Y1244501-250mg	PyridiuM iodide	18820-83-2	98%	250mg	$55	2025-02-20
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	P2672-5G	Pyridine Hydroiodide	18820-83-2	>98.0%(HPLC)	5g	¥785.00	2023-09-07
eNovation Chemicals LLC	Y1244501-5g	PyridiuM iodide	18820-83-2	98%	5g	$160	2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1284723-250mg	Pyridine Hydroiodide	18820-83-2	98%	250mg	￥62.00	2023-11-21